N-prop-2-ynoxycyclohexanimine

• IUPAC Name: N-prop-2-ynoxycyclohexanimine
• InChI: InChI=1S/C9H13NO/c1-2-8-11-10-9-6-4-3-5-7-9/h1H,3-8H2
• InChI Key: VYYHRKAYTBPEOC-UHFFFAOYSA-N
• Canonical SMILES: C#CCON=C1CCCCC1
• Molecular Formula: C9H13NO
• DSSTOX Substance ID: DTXSID20391220
• Molecular Weight: 151.21 g/mol
• CAS RN: 174004-17-2

Description

N-prop-2-ynoxycyclohexanimine (NPCH) is an organic compound with a molecular structure of C6H12N2O. It is a member of the cyclohexanamine family and is a versatile molecule with a wide range of applications in research and industry. NPCH is primarily used in research laboratories to synthesize other compounds, as a starting material for organic synthesis, and as a reagent for various reactions. In addition, NPCH has a number of biochemical and physiological effects that make it a useful tool for scientific research.

Scientific Research Applications

Synthesis and Analytical Characterization

• Syntheses and Analytical Characterizations of N-alkyl-arylcyclohexylamines : This study provides a comprehensive analysis of fifteen N-alkyl-arylcyclohexylamines, including their synthesis and analytical characterization using various techniques. Such compounds have garnered attention due to their perception as ketamine-like dissociative substances, primarily acting via antagonism of the N-methyl-D-aspartate (NMDA) receptor. The findings contribute to the identification and understanding of new psychoactive substances, enhancing forensic analysis and legislative efforts to address the challenge posed by these compounds (Wallach et al., 2016).

Potential Pharmacological Applications

• A Novel Small Molecule for Parkinson's Disease : Research on monoepoxides of (1R,2R,6S)-3-methyl-6-(prop-1-en-2-yl)cyclohex-3-ene-1,2-diol 1, closely related to N-prop-2-ynoxycyclohexanimine in structural motifs, has shown promising biological activity in the MPTP mouse model of Parkinson's disease. These compounds were evaluated for their ability to penetrate the blood-brain barrier (BBB) and promote the survival of cultured dopamine neurons, indicating potential as neuroprotective and neurorestorative drugs (Ardashov et al., 2019).

Analytical and Pharmacological Characterizations

• Characterizations of Psychoactive Arylcyclohexylamines : Studies on substances like 4-[1-(3-methoxyphenyl)cyclohexyl]morpholine (3-MeO-PCMo) and its analogues, which share structural similarities with N-prop-2-ynoxycyclohexanimine, provide insight into the analytical and pharmacological properties of dissociative anesthetics. This research highlights the importance of detailed analytical data for identification and understanding of pharmacological profiles, contributing to clinical and forensic perspectives (Colestock et al., 2018).

Mechanism of Action

Mode of Action

For instance, some propargylamine derivatives are used against neurodegenerative disorders like Parkinson’s and Alzheimer’s diseases .

Biochemical Pathways

Indolizines have various substituents and functionalities and are expected to have pharmaceutical and biomedical applications with further development .

Pharmacokinetics

Pharmacokinetic studies would be necessary to understand how this compound is absorbed and distributed in the body, how it is metabolized, and how it is excreted .